Cas no 13520-07-5 (4-Morpholinoisophthalonitrile)

• Product Name: 4-Morpholinoisophthalonitrile
• CAS No: 13520-07-5
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 2902454
• Update Time: 2023-08-10

4-Morpholinoisophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 4-morpholinoisophthalonitrile
• 4-Morpholinoisophthalonitrile

• Inchi： 1S/C12H11N3O/c13-8-10-1-2-12(11(7-10)9-14)15-3-5-16-6-4-15/h1-2,7H,3-6H2
• InChI Key： HINXYOUZMGVDCZ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(C#N)=CC=2C#N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 1.1
• Topological Polar Surface Area: 60